1-(4-fluorophenyl)-5-(4-methoxyphenyl)-2-(methylthio)-1H-imidazole

• IUPAC Name: 1-(4-fluorophenyl)-5-(4-methoxyphenyl)-2-methylsulfanylimidazole
• InChI: InChI=1S/C17H15FN2OS/c1-21-15-9-3-12(4-10-15)16-11-19-17(22-2)20(16)14-7-5-13(18)6-8-14/h3-11H,1-2H3
• InChI Key: NBJGNQKRPTVAGM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)F)SC
• Molecular Formula: C17H15FN2OS
• Molecular Weight: 314.4 g/mol

Description

1-(4-fluorophenyl)-5-(4-methoxyphenyl)-2-(methylthio)-1H-imidazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as FMI, and it has been synthesized using various methods. FMI has been found to have a unique mechanism of action and biochemical and physiological effects.

Scientific Research Applications

Structural Modifications for Enhanced Bioavailability

One study focused on the structure-activity relationships (SARs) of a similar imidazole compound, aiming to enhance its bioavailability and reduce side effects for its potential as an orally active inhibitor. By modifying the compound's lipophilicity, researchers successfully improved its metabolic stability, bioavailability, and toxicological profile, making it a more practical lead for therapeutic applications (Mano et al., 2004).

Physicochemical Properties

Another study measured the absolute vapor pressures and standard enthalpies of vaporization for phenyl substituted imidazoles, providing valuable data for their physicochemical properties. These properties are crucial for understanding the compounds' behavior in various applications, including drug formulation and material science (Emel’yanenko et al., 2017).

Corrosion Inhibition

Research on three new imidazole derivatives demonstrated their potential as corrosion inhibitors, with one variant showing up to 96% efficiency. This highlights the application of imidazole compounds in protecting metals from corrosion, especially in acidic solutions, which could be beneficial in industrial processes and maintenance (Prashanth et al., 2021).

Synthesis and Potential Applications

The synthesis of imidazole carboxylic esters offers building blocks for creating active-site model compounds of cytochrome c oxidase (CcO), vital for studying proton transfer processes in biological systems. This underscores the role of imidazole derivatives in biochemical research and drug discovery (Collman et al., 2000).

Nonlinear Optical (NLO) Materials

A study on the optical properties of an imidazole derivative revealed its potential as an NLO material due to fluorescence enhancement in the presence of transition metal ions. This application is significant in developing materials for optical communication and computing technologies (Jayabharathi et al., 2012).